Cas no 33417-97-9 (D-(1-~3~H)glucose)

• Product Name: D-(1-~3~H)glucose
• CAS No: 33417-97-9
• MF: C₆H₁₂O₆
• MW: 182.163992166519
• CID: 1457439
• PubChem ID: 169509
• Update Time: 2025-04-20

D-(1-~3~H)glucose Chemical and Physical Properties

Names and Identifiers

• D-(1-~3~H)glucose
• DTXSID30955034
• 28823-03-2
• (1-~3~H)Hexose
• 33417-97-9
• D-GLUCOSE-[1-3H(N)]

• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i1T
• InChI Key： GZCGUPFRVQAUEE-NXGYSIPVSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H]([C@H](C([3H])=O)O)O

Computed Properties

• Exact Mass: 182.07161235g/mol
• Monoisotopic Mass: 182.07161235g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes